Red-light enables deeper material penetration, which is important for biological applications and has consequences for chemical synthesis. Therefore, the search for new photocatalysts that absorb in this region is crucial. Despite the undeniable utility of porphyrins in blue- and green-light-induced energy- and electron-transfer processes, they are also perfectly suited for red-light applications. Herein, we describe free-base porphyrins as photoredox catalysts for red-light-induced organic transformations. They can act as both photooxidants and photoreductants and can accomplish the synthesis of biaryls once merged with Pd-catalysis. The developed methodology holds promise for broader applications, as the heme-based protoporphyrin is used as a photocatalyst and reactions can be realized in aqueous conditions.

Poly(ethylene terephthalate) (PET) is the most common polyester plastic in the packaging industry and a major source of environmental pollution due to its single use. Several enzymes, termed PET hydrolases, have been found to hydrolyze this polymer at different temperatures, with the enzyme from Ideonella sakaiensis (IsPETase) having optimal catalytic activity at 30–35 °C. Crystal structures of IsPETase have revealed that the side chain of a conserved tryptophan residue within an active site loop (W185) shifts between three conformations to enable substrate binding and product release. This is facilitated by two residues unique to IsPETase, S214 and I218. When these residues are inserted into other PET hydrolases in place of the otherwise strictly conserved histidine and phenylalanine residues found at their respective positions, they enhance activity and decrease Topt. Herein, we combine molecular dynamics and well-tempered metadynamics simulations to investigate dynamic changes of the S214/I218 and H214/F218 variants of IsPETase, as well as three other mesophilic and thermophilic PET hydrolases, at their respective temperature and pH optima. Our simulations show that the S214/I218 insertion both increases the flexibility of active site loop regions harboring key catalytic residues and the conserved tryptophan and expands the conformational plasticity of this tryptophan side chain, enabling the conformational transitions that allow for substrate binding and product release in IsPETase. The observed catalytic enhancement caused by this substitution in other PET hydrolases appears to be due to conformational selection, by capturing the conformational ensemble observed in IsPETase.

Organic compounds bearing both silyl and boryl groups are important building blocks in organic synthesis because of the adequate reactivity of the silyl and boryl groups and high stereospecificity in their derivatization reactions. The difference in reactivity between the silyl and boryl groups enables stepwise derivatization of these groups to afford complex molecules. Here, we report the copper(I)-catalyzed silaboration of terminal allenes to produce multisubstituted allylic boronates embedded with an alkenyl silane structure. The reaction can proceed with a variety of allenes and silylboranes. Furthermore, the silyl and boryl groups were successfully converted into other functional groups, while retaining the stereochemistry of the alkene moiety.

We have revisited the electrochemistry of metallocorrole dimers with low-temperature cyclic voltammetry and UV–visible–NIR spectroelectrochemistry, with the aim of determining the sites of the redox processes undergone by these compounds. The systems studied include the metal–metal triple-bonded complexes {Ru[TpOMePC]}2 and {Os[TpOMePC]}2 and the metal–metal quadruple-bonded complex {Re[TPC]}2, where TpOMePC and TPC refer to trianionic meso-tris(p-methoxyphenyl)corrole and meso-triphenylcorrole ligands. For all three compounds, the first oxidation potentials are found at 0.52 ± 0.04 V vs SCE in CH2Cl2/0.1 M TBAP and are accompanied by major changes in the optical spectra, especially the appearance of broad, low-energy bands, suggesting macrocycle-centered oxidation in each case. In contrast, the reduction potentials span an 800 mV range, occurring at E1/2 = −0.52 V for {Re[TPC]}2, −0.81 V for {Ru[TpOMePC]}2, and −1.32 V for {Os[TpOMePC]}2, with more modest changes in the optical spectra, implying a significant metal-centered character in the reduction process. Density functional theory (DFT) calculations largely (but not entirely) bear out these expectations. The combined experimental and theoretical data indicate that one-electron addition to the Re dimer involves the Re–Re δ* LUMO, while one-electron addition to the Ru dimer largely involves the Ru–Ru π* LUMO. In contrast, the calculations suggest that one-electron reduction of the Os dimer occurs largely on the corrole ligands, a phenomenon attributed to the relativistic destabilization of the Os–Os π* MOs.

Quantification is essential to fairly compare between synthetic reactions in chemistry. Here we propose two new parameters called “adapted sensitivity constant” (ρadap) and “substrate electronics adaptability” (SEA), easily obtainable from Hammett plots, to assess the ability of a (catalytic) reaction to transform substrates with opposing electronics. These new parameters allow one to list reactions, catalyzed or not, as a function of substrate scope.

The recent creation of 4f7 gadolinium materials has enabled vital studies of the free-ion properties of the Gd(III) cations. While the 8S ground state in a trivalent Gd compound is, in principle, isotropic, it has been demonstrated that there is a residual orbital angular momentum affected by the crystal field and structural distortion in certain systems. By exploiting the atomistic control innate to material growth, we address a fundamental question of how the isotropic nature of Gd(III) is preserved in different dimensionalities of crystal structures. To achieve this, we designed two new trivalent Gd materials possessing two structurally distinct features, a 2-D CsGd(SO4)2 and a 3-D Cs[Gd(H2O)3(SO4)2]·H2O. The tunability of the structural dimension is facilitated by O–H---O hydrogen bonds. The structural divergence between the two compounds allows us to investigate each material individually and make a comparison between them regarding their physical properties as a function of lattice dimension. Our results demonstrate that structural dimensions have a negligible effect on the single-ion behavior of the materials. Magnetization measurements for the Gd(III) complexes yielded paramagnetic states with the isotropic spin-only nature. Specific heat data suggest that there is a lack of magnetic phase transition down to T = 1.8 K, and coupled lattice vibrations in the materials are attributable to strong covalent bonding characters of the (SO4)2– and H2O ligands. This work offers a pathway for retaining the single-ion property of Gd(III) while constructing the large spin magnetic moment S = 7/2 in large-scale extended frameworks.

Radical-mediated functionalization of alkenes provides a powerful tool for transformation of simple alkenes into numerous value-added products. The precedent radical functionalization of alkenes is mainly restricted to terminal alkenes, while the conversion of internal alkenes generally remains challenging, as the increased steric congestion on alkenes significantly conflicts with the intermolecular addition of radicals. Herein, we describe an efficient photoredox catalytic functionalization of internal trisubstituted alkenes, leading to a plethora of valuable multifunctionalized allylic and homoallylic azides, which are otherwise difficult to obtain. The azide products serve as versatile feedstock for construction of useful heterocycles. Allylic or homoallylic azides are selectively generated in the transformation, regulated by the regioselective deprotonation process. This method also features mild reaction conditions and high product diversity.

Transition metal-based ABO4-type materials have now been paid significant attention due to their excellent electrochemical activity. However, a detailed study to understand the active species and its electro-evolution pathway is not traditionally performed. Herein, FeAsO4, a bimetallic ABO4-type oxide, has been prepared solvothermally. In-depth microscopic and spectroscopic studies showed that the as-synthesized cocoon-like FeAsO4 microparticles consist of several small individual nanocrystals with a mixture of monoclinic and triclinic phases. While depositing FeAsO4 on three-dimensional nickel foam (NF), it can show oxygen evolution reaction (OER) in a moderate operating potential. During the electrochemical activation of the FeAsO4/NF anode through cyclic voltammetric (CV) cycles prior to the OER study, an exponential increment in the current density (j) was observed. An ex situ Raman study with the electrode along with field emission scanning electron microscopy imaging showed that the pronounced OER activity with increasing number of CV cycles is associated with a rigorous morphological and chemical change, which is followed by [AsO4]3– leaching from FeAsO4. A chronoamperometric study and subsequent spectro- and microscopic analyses of the isolated sample from the electrode show an amorphous γ-FeO(OH) formation at the constant potential condition. The in situ formation of FeO(OH)ED (ED indicates electrochemically derived) shows better activity compared to pristine FeAsO4 and independently prepared FeO(OH). Tafel, impedance spectroscopic study, and determination of electrochemical surface area have inferred that the in situ formed FeO(OH)ED shows better electro-kinetics and possesses higher surface active sites compared to its parent FeAsO4. In this study, the electrochemical activity of FeAsO4 has been correlated with its structural integrity and unravels its electro-activation pathway by characterizing the active species for OER.

We present here new synthetic strategies for the isolation of a series of Ru(II) complexes with pyridyl-mesoionic carbene ligands (MIC) of the 1,2,3-triazole-5-ylidene type, in which the bpy ligands (bpy = 2,2′-bipyridine) of the archetypical [Ru(bpy)3]2+ have been successively replaced by one, two, or three pyridyl-MIC ligands. Three new complexes have been isolated and investigated via NMR spectroscopy and single-crystal X-ray diffraction analysis. The incorporation of one MIC unit shifts the potential of the metal-centered oxidation about 160 mV to more cathodic potential in cyclic voltammetry, demonstrating the extraordinary σ-donor ability of the pyridyl-MIC ligand, while the π-acceptor capacities are dominated by the bpy ligand, as indicated by electron paramagnetic resonance spectroelectrochemistry (EPR-SEC). The replacement of all bpy ligands by the pyridyl-MIC ligand results in an anoidic shift of the ligand-centered reduction by 390 mV compared to the well-established [Ru(bpy)3]2+ complex. In addition, UV/vis/NIR-SEC in combination with theoretical calculations provided detailed insights into the electronic structures of the respective redox states, taking into account the total number of pyridyl-MIC ligands incorporated in the Ru(II) complexes. The luminescence quantum yield and lifetimes were determined by time-resolved absorption and emission spectroscopy. An estimation of the excited state redox potentials conclusively showed that the pyridyl-MIC ligand can tune the photoredox activity of the isolated complexes to stronger photoreductants. These observations can provide new strategies for the design of photocatalysts and photosensitizers based on MICs.

C2-Symmetrical scaffolds are privileged ligands in metal catalysis and are also widely used in organocatalysis. Among these, 2,5-disubstituted pyrrolidines hold a paramount importance, especially since they also find application in medicinal chemistry. This review highlights the stereoselective syntheses of these C2-symmetrical nitrogen heterocycles. It includes synthetic strategies based on the use of the chiral pool as well as the more recent sequences designed following major achievements in asymmetric catalysis.